Cas no 10036-64-3 (N-Acetyl-a-D-glucosamine)

N-Acetyl-α-D-glucosamine is a monosaccharide derivative of glucose, featuring an acetylated amino group at the C-2 position. This compound plays a critical role in biochemical processes, particularly as a precursor in the biosynthesis of glycosaminoglycans, such as hyaluronic acid and chitin. Its α-anomeric configuration distinguishes it from the more common β-form, influencing its reactivity and biological interactions. N-Acetyl-α-D-glucosamine is utilized in research applications, including enzymology, glycobiology, and carbohydrate chemistry, due to its structural specificity and role in metabolic pathways. It is also employed in the study of bacterial cell wall synthesis and enzymatic mechanisms involving glycosidases and glycosyltransferases. The compound is characterized by high purity and stability, making it suitable for analytical and synthetic purposes.
N-Acetyl-a-D-glucosamine structure
N-Acetyl-a-D-glucosamine structure
Product Name:N-Acetyl-a-D-glucosamine
CAS No:10036-64-3
MF:C8H15NO6
MW:221.207803010941
MDL:MFCD00064359
CID:165186
Update Time:2025-06-07

N-Acetyl-a-D-glucosamine Chemical and Physical Properties

Names and Identifiers

    • 2-Acetamido-2-deoxy-alpha-D-glucopyranose
    • a-D-Glucopyranose,2-(acetylamino)-2-deoxy-
    • N-[2,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)TETRAHYDRO-2H-PYRAN-3-YL]ACETAMIDE
    • N-ACETYL-ALPHA-D-GLUCOSAMINE
    • N-ACETYL-α-D-GLUCOSAMINE
    • Glucopyranose,2-acetamido-2-deoxy-, a-D- (8CI)
    • 2-Acetamido-2-deoxy-a-D-glucopyranose
    • 2-Acetamido-2-deoxy-a-D-glucose
    • 2-Deoxy-2-acetamido-a-D-glucopyranose
    • N-Acetyl-a-D-glucosamine
    • a-N-Acetyl-D-glucosamine
    • a-N-Acetylglucosamine
    • alpha-N-Acetylglucosamine
    • NAG
    • GLCNAC
    • AcetylDglucosamine
    • 2-(Acetylamino)-2-deoxyhexopyranose
    • 2-ACETAMIDO-2-DEOXY-ALPHA-D-GLUCOSE
    • Acetyl-D-glucosaMine research grade
    • MDL: MFCD00064359
    • Inchi: 1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)
    • InChI Key: OVRNDRQMDRJTHS-UHFFFAOYSA-N
    • SMILES: CC(NC1C(O)C(O)C(CO)OC1O)=O

Computed Properties

  • Exact Mass: 221.09000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 119

Experimental Properties

  • Color/Form: Not available
  • Density: 1.50
  • Melting Point: 209-210 ºC
  • PSA: 119.25000
  • LogP: -2.68670
  • Solubility: Not available

N-Acetyl-a-D-glucosamine Security Information

N-Acetyl-a-D-glucosamine Pricemore >>

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N-Acetyl-a-D-glucosamine Production Method

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